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Compound of Interest

Compound Name: Dipropoxy(dipropyl)silane

Cat. No.: B15468136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of Dipropoxy(dipropyl)silane
as a coupling agent to enhance adhesion between organic polymers and inorganic substrates.

The information is intended for research and development applications.

Introduction
Dipropoxy(dipropyl)silane is a dialkoxy-dialkylsilane that can function as a molecular bridge

between inorganic and organic materials. The dipropoxy groups can hydrolyze in the presence

of water to form reactive silanol groups, which can then condense with hydroxyl groups on the

surface of inorganic substrates (e.g., glass, metal oxides, silica) to form stable covalent bonds.

The dipropyl groups are designed to interact with an organic polymer matrix, improving

adhesion and, consequently, the mechanical and physical properties of the resulting composite

material. Silane coupling agents are utilized to improve the bond between two different types of

materials.[1]

Physical and Chemical Properties
While specific experimental data for Dipropoxy(dipropyl)silane is limited in publicly available

literature, the properties of structurally similar dialkoxy-dialkylsilanes can provide guidance.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15468136?utm_src=pdf-interest
https://www.benchchem.com/product/b15468136?utm_src=pdf-body
https://www.benchchem.com/product/b15468136?utm_src=pdf-body
https://www.chemsrc.com/en/cas/17985-18-1_230632.html
https://www.benchchem.com/product/b15468136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15468136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Value (for similar
compounds)

Source

Molecular Formula
C10H24O2Si (for

Diethyl(dipropoxy)silane)
[2]

Molecular Weight
204.38 g/mol (for

Diethyl(dipropoxy)silane)
[2]

CAS Number
17985-18-1 (for

Diethyl(dipropoxy)silane)
[1]

logP (Octanol/Water Partition

Coefficient)

3.32160 (for

Diethyl(dipropoxy)silane)
[1]

Water Solubility (log10WS in

mol/l)

-0.15 (Calculated for

Diethoxy(dipropoxy)silane)
[3]

Mechanism of Action: Hydrolysis and Condensation
The efficacy of Dipropoxy(dipropyl)silane as a coupling agent relies on a two-step reaction

mechanism: hydrolysis and condensation.[4]

Hydrolysis: The dipropoxy groups (-OCH2CH2CH3) react with water to form silanol groups (-

OH) and propanol as a byproduct. This reaction is typically catalyzed by acid or base.[5] The

rate of hydrolysis is influenced by pH, with a minimum rate around pH 7.[5]

Condensation: The newly formed silanol groups are reactive and can condense with hydroxyl

groups present on the surface of an inorganic substrate, forming stable siloxane bonds (Si-

O-Substrate). The silanol groups can also condense with each other to form a polysiloxane

network on the surface.[4]
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Step 1: Hydrolysis

Step 2: Condensation

Dipropoxy(dipropyl)silane
(R2Si(OR')2)

Dipropylsilanediol
(R2Si(OH)2)

Catalyst (Acid or Base)

Water (H2O)

Propanol (R'OH)

Dipropylsilanediol
(R2Si(OH)2)

Coupled Substrate
(Substrate-O-SiR2-...)

Inorganic Substrate
with -OH groups
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Start

Clean and Dry Substrate

Prepare 1-2% Silane Solution
in Alcohol/Water (pH 4.5-5.5)

Apply Silane Solution
(Immerse, Wipe, or Spray)

Rinse with Pure Alcohol

Cure
(Room Temp or Oven)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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silane-as-a-coupling-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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